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Compound of Interest

Compound Name: 2,2-Dibromohexane

Cat. No.: B039414 Get Quote

Essential Safety and Handling Guide for 2,2-
Dibromohexane
Disclaimer: A specific Safety Data Sheet (SDS) for 2,2-Dibromohexane (CAS 116530-77-9)

was not readily available in public domains. The following information is compiled from data for

other dibromohexane isomers and should be used as a general guideline only. It is imperative

to consult a certified safety professional and the supplier-specific SDS before handling this

chemical.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 2,2-Dibromohexane in a laboratory

setting. Researchers, scientists, and drug development professionals should adhere to these

guidelines to minimize risks and ensure a safe working environment.

Hazard Summary and Precautionary Measures
2,2-Dibromohexane is an organic compound that is expected to be a colorless to pale yellow

liquid with a distinct odor.[1] Like other brominated compounds, it should be handled with care

due to potential health hazards, including toxicity and environmental concerns.[1]

Precautionary Statements:

Avoid breathing mist or vapors.[2][3][4]
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Wash skin thoroughly after handling.[2][5]

Use only outdoors or in a well-ventilated area.[2][4]

Avoid release to the environment.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][3][4][5]

Obtain special instructions before use.[2]

Do not handle until all safety precautions have been read and understood.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 2,2-Dibromohexane. The following

table summarizes the recommended PPE.

Body Part
Personal Protective

Equipment
Specification/Standard

Eyes/Face

Safety glasses with side-

shields or goggles and a face

shield.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[5]

Hands
Chemical-resistant, impervious

gloves.

Gloves must be inspected prior

to use.[4][5]

Body
Protective clothing, such as a

lab coat or coveralls.

Wear appropriate protective

clothing to prevent skin

exposure.[6]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[6]

[7]

Required when

vapors/aerosols are

generated.[2]
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Operational and Disposal Plans
Proper handling, storage, and disposal of 2,2-Dibromohexane are crucial for laboratory safety

and environmental protection.

Handling and Storage
Handling:

Work under a chemical fume hood.[2]

Avoid contact with skin and eyes.[4][5][7]

Avoid inhalation of vapor or mist.[2][4][5]

Ensure adequate ventilation.[4][5][7]

Storage:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep the container tightly closed.[2][3][4][7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[7]

Spill and Disposal Procedures
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Procedure Description

Spill Containment

Evacuate personnel to safe areas.[4][5] Prevent

further leakage or spillage if safe to do so.[4][5]

Do not let the product enter drains.[2][5]

Spill Cleanup

Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder,

sawdust).[7][8][9] Collect and arrange disposal

in suitable, closed containers.[4][5][7][8][9]

Disposal

Dispose of contents/container to an approved

waste disposal plant.[2][3][8] Offer surplus and

non-recyclable solutions to a licensed disposal

company.[5]

Emergency First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure to 2,2-Dibromohexane.
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Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air.[4][5][10] If not

breathing, give artificial respiration.[4][8][10]

Consult a physician.[2][4][5]

Skin Contact

Take off immediately all contaminated clothing.

[2][4] Rinse skin with water/shower.[2] Wash off

with soap and plenty of water.[5] Get medical

attention.[8][9]

Eye Contact

Rinse cautiously with water for several minutes.

[2][4][8] Remove contact lenses, if present and

easy to do. Continue rinsing.[2][4][8] Get

medical attention.[8][9]

Ingestion

Do NOT induce vomiting.[7][9] Rinse mouth with

water.[4][5] Never give anything by mouth to an

unconscious person.[4][5] Call a POISON

CENTER or doctor/physician if you feel unwell.

[3]

Experimental Workflow for Handling 2,2-
Dibromohexane
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Workflow for Handling 2,2-Dibromohexane
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Caption: A flowchart outlining the key steps for safely handling 2,2-Dibromohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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